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Compound of Interest

Compound Name: 2-(Piperidin-1-ylmethyl)phenol

CAS No.: 4764-13-0

Cat. No.: B1220415

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed guide to the spectroscopic characterization of 2-(Piperidin-
1-ylmethyl)phenol, a Mannich base with potential applications in medicinal chemistry and drug

development. The protocols and data presented herein cover Nuclear Magnetic Resonance

(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), offering a

comprehensive framework for the structural elucidation and quality control of this compound.

Chemical Structure
IUPAC Name: 2-(Piperidin-1-ylmethyl)phenol Molecular Formula: C₁₂H₁₇NO Molecular

Weight: 191.27 g/mol [1] CAS Number: 4764-13-0[1]

Structure:
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(Note: An illustrative image would be placed here in a final document.)

Spectroscopic Data Summary
The following tables summarize the expected spectroscopic data for 2-(Piperidin-1-
ylmethyl)phenol based on analysis of its chemical structure and data from related

compounds.

Table 1: ¹H NMR Data (Predicted)
Solvent: CDCl₃, Reference: TMS (0.00 ppm)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~ 9.5 - 11.0 br s 1H Phenolic -OH

~ 7.15 dd 1H Ar-H

~ 7.10 dt 1H Ar-H

~ 6.85 dd 1H Ar-H

~ 6.75 dt 1H Ar-H

~ 3.65 s 2H
-CH₂- (Methylene

bridge)

~ 2.45 t 4H
Piperidine -CH₂-

(adjacent to N)

~ 1.60 m 4H Piperidine -CH₂-

~ 1.45 m 2H Piperidine -CH₂-

Table 2: ¹³C NMR Data (Predicted)
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Solvent: CDCl₃, Reference: CDCl₃ (77.16 ppm)

Chemical Shift (δ) ppm Assignment

~ 158.0 Ar-C (C-OH)

~ 129.0 Ar-CH

~ 128.5 Ar-CH

~ 122.0 Ar-C (C-CH₂)

~ 119.0 Ar-CH

~ 116.0 Ar-CH

~ 62.0 -CH₂- (Methylene bridge)

~ 54.0 Piperidine -CH₂- (adjacent to N)

~ 26.0 Piperidine -CH₂-

~ 24.0 Piperidine -CH₂-

Table 3: IR Spectroscopy Data (Predicted)
Wavenumber (cm⁻¹) Intensity Assignment

3200 - 3500 Broad O-H stretch (phenolic)

3010 - 3100 Medium C-H stretch (aromatic)

2850 - 3000 Medium-Strong C-H stretch (aliphatic)

1580 - 1610 Medium C=C stretch (aromatic ring)

1450 - 1490 Medium C=C stretch (aromatic ring)

1200 - 1300 Strong C-O stretch (phenol)

1000 - 1250 Strong C-N stretch (aliphatic amine)

Table 4: Mass Spectrometry Data (Predicted)
Ionization Mode: Electrospray Ionization (ESI पॉजिटिव)
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m/z Ion Description

192.1383 [M+H]⁺ Protonated molecular ion

174.1278 [M+H - H₂O]⁺ Loss of water

98.0964 [C₆H₁₂N]⁺
Piperidinemethyl cation (from

α-cleavage)

94.0419 [C₆H₅OH]⁺ Phenol radical cation

84.0813 [C₅H₁₀N]⁺ Piperidine fragment

Experimental Protocols
The following are detailed protocols for the spectroscopic analysis of 2-(Piperidin-1-
ylmethyl)phenol.

NMR Spectroscopy Protocol
Sample Preparation:

Accurately weigh 5-10 mg of the sample.

Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃).

Add a small amount of tetramethylsilane (TMS) as an internal standard (0.03% v/v).

Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition:

Spectrometer: 400 MHz or higher field NMR spectrometer.

Pulse Program: Standard single-pulse sequence (e.g., 'zg30').

Acquisition Parameters:

Spectral Width: -2 to 12 ppm.
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Number of Scans: 16-64.

Relaxation Delay (d1): 1.0 s.

Acquisition Time: ~4 s.

Processing: Apply Fourier transformation, phase correction, and baseline correction.

Calibrate the spectrum using the TMS signal at 0.00 ppm. Integrate all signals.

¹³C NMR Acquisition:

Pulse Program: Proton-decoupled pulse sequence (e.g., 'zgpg30').

Acquisition Parameters:

Spectral Width: 0 to 220 ppm.

Number of Scans: 1024 or more to achieve adequate signal-to-noise.

Relaxation Delay (d1): 2.0 s.

Processing: Apply Fourier transformation with an exponential window function (line

broadening of ~1-2 Hz). Perform phase and baseline correction. Calibrate the spectrum

using the solvent peak for CDCl₃ at 77.16 ppm.

IR Spectroscopy Protocol
Sample Preparation (Attenuated Total Reflectance - ATR):

Ensure the ATR crystal (e.g., diamond or germanium) is clean by wiping with isopropanol.

Record a background spectrum of the empty ATR accessory.

Place a small amount of the solid sample directly onto the ATR crystal.

Apply pressure using the anvil to ensure good contact between the sample and the

crystal.

Data Acquisition:
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Spectrometer: Fourier-Transform Infrared (FTIR) Spectrometer.

Parameters:

Spectral Range: 4000 - 400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

Processing: The acquired spectrum is automatically ratioed against the background

spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry Protocol
Sample Preparation:

Prepare a stock solution of the sample at 1 mg/mL in a suitable solvent like methanol or

acetonitrile.

Dilute the stock solution to a final concentration of 1-10 µg/mL using a solvent mixture

appropriate for the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid for

ESI+).

Data Acquisition (LC-MS with ESI):

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled

with a liquid chromatography system.

Ionization Source: Electrospray Ionization (ESI).

Mode: Positive ion mode.

MS Parameters:

Scan Range: m/z 50 - 500.

Capillary Voltage: 3.5 - 4.5 kV.
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Source Temperature: 120 - 150 °C.

Fragmentation (MS/MS):

Select the protonated molecular ion ([M+H]⁺) as the precursor ion.

Apply collision-induced dissociation (CID) with varying collision energies (e.g., 10-40

eV) to generate a product ion spectrum.

Workflow and Pathway Diagrams
The following diagrams illustrate the logical workflow for the spectroscopic characterization of

2-(Piperidin-1-ylmethyl)phenol.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1220415/docs?utm_src=pdf-body#application-note-spectroscopic-characterization-of-2-piperidin-1-ylmethyl-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Data Acquisition

Data Analysis

Conclusion

2-(Piperidin-1-ylmethyl)phenol

Dissolve in CDCl3 Place on ATR Crystal Dilute in ACN/H2O

NMR Spectrometer (1H & 13C) FTIR Spectrometer HRMS (ESI-TOF)

Process Spectra
(Shifts, Coupling, Integration) Identify Functional Groups Determine M.W. & Fragmentation

Structural Elucidation & Purity Assessment

[M+H]⁺
m/z = 192

[M+H - H₂O]⁺
m/z = 174 -H₂O 

Piperidinemethyl Cation
[C₆H₁₂N]⁺
m/z = 98

 α-cleavage 

Phenol Radical Cation
[C₆H₅OH]⁺•

m/z = 94

 C-C cleavage 

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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